Cas no 106429-21-4 (4-Benzothiazolemethanol,2-amino-6-methyl-)

• Product Name: 4-Benzothiazolemethanol,2-amino-6-methyl-
• CAS No: 106429-21-4
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 127128
• PubChem ID: 19894957
• Update Time: 2025-04-18

4-Benzothiazolemethanol,2-amino-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Benzothiazolemethanol,2-amino-6-methyl-
• 2-amino-6-methyl-4-Benzothiazolemethanol
• 4-Benzothiazolemethanol,2-amino-6-methyl-(9CI)
• 2-Amino-4-hydroxymethyl-6-methylbenzothiazole
• BENZAMIDE,2-AMINO-4-HYDROXY
• (2-AMINO-6-METHYL-1,3-BENZOTHIAZOL-4-YL)METHANOL
• NDUIWRZPUQSQSB-UHFFFAOYSA-N
• SCHEMBL9620097
• 106429-21-4
• FT-0713980

• Inchi： 1S/C9H10N2OS/c1-5-2-6(4-12)8-7(3-5)13-9(10)11-8/h2-3,12H,4H2,1H3,(H2,10,11)
• InChI Key： NDUIWRZPUQSQSB-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1C=C(C)C=C2CO

Computed Properties

• Exact Mass: 193.05600
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• PSA: 74.49000
• LogP: 2.86540